Cas no 488-86-8 (Croconic acid)

Croconic acid Properties

Names and Identifiers

• CROCONIC ACID, DISODIUM SALT
• 4,5-DIHYDROXY-4-CYCLOPENTENE-1,2,3-TRIONE, DISODIUM SALT
• 4,5-Dihydroxy-cyclopent-4-ene-1,2,3-trione disodiumsalt
• Croconic Acid
• 4,5-dihydroxycyclopent-4-ene-1,2,3-trione
• 4,5-Dihydroxy-4-Cyclopentene-1,2,3-Trione
• Crocic acid
• 6HGY35UXAA
• 4-Cyclopentene-1,2,3-trione, 4,5-dihydroxy-
• CROCONICACID
• Croconic acid, 98%
• Croconic acid, 97%
• RBSLJAJQOVYTRQ-UHFFFAOYSA-N
• GT9692
• SBB059219
• FCH1112537
• dihydroxycyclopent-4-ene-1,2,3-trione
• AK175390
• AX8122405
• ST5
• T70958
• 1,2-DIHYDROXYCYCLOPENTENE-3,4,5-TRIONE
• Q746380
• InChI=1/C5H2O5/c6-1-2(7)4(9)5(10)3(1)8/h6-7
• UNII-6HGY35UXAA
• 488-86-8
• AKOS003621449
• AS-64953
• MFCD00181389
• 4,5-Dihydroxy-4-cyclopentene-1,2,3-trione #
• C5H2O5
• DTXSID20878763
• SCHEMBL159013
• CS-0157952
• 1,2-Dihydroxy-3,4,5-trioxocyclopent-1-ene
• +Expand

• MDL： MFCD00181389
• InChIKey： RBSLJAJQOVYTRQ-UHFFFAOYSA-N
• Inchi： 1S/C5H2O5/c6-1-2(7)4(9)5(10)3(1)8/h6-7H
• SMILES： O([H])C1C(C(C(C=1O[H])=O)=O)=O

Computed Properties

• Exact Mass: 141.99000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 141.99
• Heavy Atom Count: 10
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 91.7

Experimental Properties

• LogP: -0.96510
• PSA: 91.67000
• Refractive Index: 1.6400 (estimate)
• Water Partition Coefficient: Soluble in water and ethanol.
• Boiling Point: 291.7°C
• Melting Point: 114°C(lit.)
• Flash Point: 144.4°C
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Sensitiveness: Sensitive to light
• Density: 2.3110

Croconic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 37/39-26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38

Croconic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters